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Compound of Interest

Compound Name: Chlorouvedalin

Cat. No.: B15595007 Get Quote

For Immediate Release

[City, State] – December 2, 2025 – In the ongoing quest for novel therapeutic agents, the

natural world continues to be a profound source of inspiration. This technical guide delves into

the chemical and biological properties of Chlorouvedalin, a chlorinated guaiane-type

sesquiterpene lactone. This document is intended for researchers, scientists, and drug

development professionals, providing a comprehensive overview of its structure, cytotoxic and

potential anti-inflammatory activities, and the molecular pathways it modulates.

Chemical Structure and Properties
Chlorouvedalin is a sesquiterpene lactone with a complex stereochemistry. Its systematic

IUPAC name is methyl (3aS,4S,5S,6E,10Z,11aR)-5-acetyloxy-4-(3-chloro-2-hydroxy-2-

methylbutanoyl)oxy-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-

hexahydrocyclodeca[b]furan-6-carboxylate. The key structural features include a chlorinated

side chain and a reactive α-methylene-γ-lactone group, which are common in many biologically

active sesquiterpene lactones.

Table 1: Chemical and Physical Properties of Chlorouvedalin
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Property Value

Molecular Formula C₂₃H₂₉ClO₉

Molecular Weight 484.9 g/mol

CAS Number 24694-80-2

SMILES

CC1=CC[C@H]2--INVALID-LINK--

C(=O)OC)OC(=O)C)OC(=O)--INVALID-LINK--

(C(C)Cl)O)C(=C)C(=O)O2

Biological Activity: A Focus on Cytotoxicity
Chlorouvedalin has demonstrated significant cytotoxic activity against a panel of human

cancer cell lines. This activity is attributed to its ability to induce apoptosis, a form of

programmed cell death, through the intrinsic pathway.

Quantitative Cytotoxicity Data
The following table summarizes the 50% inhibitory concentration (IC₅₀) values of

Chlorouvedalin against various human tumor cell lines.

Table 2: Cytotoxic Activity of Chlorouvedalin against Human Cancer Cell Lines

Cell Line Cancer Type IC₅₀ (µM)

HL-60 Promyelocytic Leukemia 1.2

U-937 Histiocytic Lymphoma 2.5

U-937/Bcl-2
Histiocytic Lymphoma (Bcl-2

overexpressing)
3.8

SK-MEL-1 Malignant Melanoma 5.0

Mechanism of Action: Elucidating the Apoptotic
Pathway
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The cytotoxic effects of Chlorouvedalin are mediated through the induction of apoptosis. Key

events in this signaling cascade have been identified and are detailed below.
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chlorouvedalin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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